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Compound Name: Tert-butyl 2-(methylamino)acetate

Cat. No.: B7771382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of tert-butyl 2-
(methylamino)acetate (also known as N-methylglycine tert-butyl ester), a key intermediate in

pharmaceutical and agrochemical synthesis. Due to the limited availability of specific

quantitative solubility data in peer-reviewed literature, this document consolidates available

data, provides a qualitative solubility profile based on its chemical structure and related

compounds, and details a standardized experimental protocol for determining its solubility in

common laboratory solvents. This guide is intended to assist researchers and drug

development professionals in handling, processing, and developing formulations involving this

compound.

Introduction
Tert-butyl 2-(methylamino)acetate is a glycine derivative valued in organic synthesis,

particularly in peptide synthesis and the preparation of active pharmaceutical ingredients (APIs)

[1]. Its molecular structure, featuring a tert-butyl ester group and a secondary amine, dictates

its physicochemical properties, including its solubility. The tert-butyl ester group enhances

stability and provides lipophilicity, while the methylamino moiety introduces a polar, basic center

that can engage in hydrogen bonding and acid-base reactions. A thorough understanding of its

solubility in a variety of solvents is critical for its efficient use in synthesis, purification, and

formulation.
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Physicochemical Properties
IUPAC Name: tert-butyl 2-(methylamino)acetate

Synonyms: N-Methylglycine tert-butyl ester, Sarcosine tert-butyl ester

CAS Number: 5616-81-9

Molecular Formula: C₇H₁₅NO₂

Molecular Weight: 145.20 g/mol

Appearance: Colorless to white crystalline powder (hydrochloride salt)[2]

Melting Point: 137-141 °C (decomposes) (hydrochloride salt)[1]

Solubility Data
Quantitative solubility data for tert-butyl 2-(methylamino)acetate in a wide range of common

laboratory solvents is not extensively reported in the public domain. However, the available

data and qualitative descriptions are summarized below.

Quantitative Solubility Data
The following table presents the known quantitative solubility data for tert-butyl 2-
(methylamino)acetate.

Solvent Temperature (°C) Solubility (mg/mL) Reference

Methanol Not Specified 150 [1]

Note: The reported solubility was "0.3 gram in 2 mL MeOH"[1].

Qualitative Solubility Profile
Based on its chemical structure and information on its hydrochloride salt, a general qualitative

solubility profile can be inferred. The presence of the polar amino group and the ester
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functionality suggests some solubility in polar solvents, while the tert-butyl group contributes to

solubility in non-polar organic solvents.

Water: The hydrochloride salt of tert-butyl 2-(methylamino)acetate is reported to be

soluble in water[2]. The free base is expected to have limited solubility in neutral water but

should be soluble in acidic aqueous solutions due to the formation of the corresponding

ammonium salt.

Polar Protic Solvents (e.g., Ethanol): Given its high solubility in methanol, it is expected to be

readily soluble in other short-chain alcohols like ethanol.

Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Tetrahydrofuran): Good solubility is

anticipated in these solvents due to the presence of the polar ester and amino groups.

Non-Polar Solvents (e.g., Dichloromethane, Toluene, Diethyl Ether): The tert-butyl group

suggests that the compound will be soluble in these solvents.

Apolar Solvents (e.g., Heptane, Hexane): Solubility is expected to be limited in highly apolar

solvents.

Experimental Protocol for Solubility Determination
To obtain precise and reliable solubility data for tert-butyl 2-(methylamino)acetate in specific

solvents, the following gravimetric method is recommended.

Materials and Equipment
Tert-butyl 2-(methylamino)acetate

Selected solvents (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, toluene,

heptane)

Analytical balance (accurate to ±0.1 mg)

Vials with screw caps

Thermostatic shaker or magnetic stirrer with temperature control
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Centrifuge

Syringe filters (0.45 µm)

Pipettes

Oven

Procedure
Sample Preparation: Add an excess amount of tert-butyl 2-(methylamino)acetate to a pre-

weighed vial.

Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in a thermostatic shaker set to the desired

temperature (e.g., 25 °C). Shake the mixture for a sufficient time (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the set

temperature for at least 2 hours to allow the undissolved solid to settle. Alternatively,

centrifuge the vial to facilitate phase separation.

Sample Extraction: Carefully withdraw a known volume of the supernatant using a pre-

warmed pipette, ensuring no solid particles are disturbed.

Filtration: Pass the extracted supernatant through a syringe filter to remove any remaining

solid particles.

Solvent Evaporation: Transfer a known volume or mass of the clear, saturated solution to a

pre-weighed, dry container. Evaporate the solvent completely in an oven at a temperature

below the decomposition point of the compound.

Mass Determination: Once the solvent is fully evaporated, cool the container to room

temperature in a desiccator and weigh it on the analytical balance.

Calculation: The solubility (S) in mg/mL is calculated using the following formula:
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S (mg/mL) = (Mass of container with residue - Mass of empty container) / Volume of the

aliquot of saturated solution taken

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for determining the solubility of tert-butyl
2-(methylamino)acetate.

Preparation Equilibration Phase Separation Analysis

Start Weigh excess solute Add known volume
of solvent

Shake at constant
temperature (24-48h) Settle or Centrifuge Extract supernatant Filter (0.45 µm) Evaporate solvent Weigh residue Calculate solubility End

Click to download full resolution via product page

Workflow for Gravimetric Solubility Determination.

Conclusion
While comprehensive quantitative solubility data for tert-butyl 2-(methylamino)acetate
remains limited in the scientific literature, this guide provides the currently available information

and a qualitative assessment of its solubility profile. The provided experimental protocol offers

a reliable method for researchers to determine precise solubility values in solvents relevant to

their specific applications. A deeper understanding of its solubility will facilitate the optimization

of reaction conditions, purification processes, and the development of novel formulations in the

pharmaceutical and chemical industries.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771382#solubility-of-tert-butyl-2-methylamino-
acetate-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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